![molecular formula C13H16ClNO2 B6215305 methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride CAS No. 2731009-25-7](/img/no-structure.png)
methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride
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Overview
Description
Methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.7. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride involves the reaction of phenylacetonitrile with cyclohexanone to form 4-phenylcyclohexanone, which is then reacted with methylamine to form methyl 4-phenylcyclohexanecarboxylate. This compound is then cyclized with hydrochloric acid to form methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate, which is finally converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Phenylacetonitrile", "Cyclohexanone", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Phenylacetonitrile is reacted with cyclohexanone in the presence of a base catalyst to form 4-phenylcyclohexanone.", "4-Phenylcyclohexanone is then reacted with excess methylamine in the presence of a reducing agent to form methyl 4-phenylcyclohexanecarboxylate.", "Methyl 4-phenylcyclohexanecarboxylate is then cyclized with hydrochloric acid to form methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate.", "Methyl 4-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate is then reacted with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS No. |
2731009-25-7 |
Molecular Formula |
C13H16ClNO2 |
Molecular Weight |
253.7 |
Purity |
95 |
Origin of Product |
United States |
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